5-bromo-N-(3-(isoxazol-4-yl)propyl)nicotinamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of 5-bromo-N-(3-(isoxazol-4-yl)propyl)nicotinamide consists of a five-membered isoxazole ring, which contains one oxygen atom and one nitrogen atom at adjacent positions . The presence of the labile N–O bond in the isoxazole ring capable of cleavage allows one to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations .Scientific Research Applications
Drug Discovery and Medicinal Chemistry
The compound’s core structure, featuring an oxazole ring, is a common motif in many pharmaceutical agents due to its versatility and biological relevance . Its presence in a compound can significantly impact the pharmacokinetic and pharmacodynamic profiles, making it a valuable scaffold for drug development. Specifically, the bromo and nicotinamide groups could potentially be leveraged for creating new molecules with enhanced drug-like properties.
Antimicrobial Agents
Oxazole derivatives have been reported to exhibit a range of biological activities, including antimicrobial properties . The structural features of 5-bromo-N-(3-(isoxazol-4-yl)propyl)nicotinamide suggest potential utility in the design of novel antimicrobial agents that could be effective against resistant strains of bacteria and other pathogens.
Anti-inflammatory Applications
Compounds containing the oxazole ring have shown anti-inflammatory effects in various studies . The subject compound could be investigated for its efficacy in reducing inflammation, potentially leading to new treatments for chronic inflammatory diseases.
Antitumor Activity
The brominated nicotinamide moiety of the compound could be explored for antitumor applications. Brominated compounds are often used in medicinal chemistry for their potential to interact with various biological targets, including those relevant to cancer therapy .
Neurological Disorders
Given the importance of nicotinamide in neuroprotection and the role of oxazole derivatives in neurological research, this compound may have applications in the study of neurodegenerative diseases or as a lead compound for developing neuroprotective drugs .
Synthetic Chemistry
The compound’s structure provides opportunities for further chemical modifications, which can be useful in synthetic organic chemistry. For instance, the bromo group can act as a handle for cross-coupling reactions, allowing for the synthesis of a wide array of derivatives with potential applications across different fields of chemistry .
Future Directions
Isoxazole derivatives, such as 5-bromo-N-(3-(isoxazol-4-yl)propyl)nicotinamide, continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use . Future research may focus on developing new synthetic strategies and designing new isoxazole derivatives based on the most recent knowledge emerging from the latest research .
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole and oxazole derivatives, have been reported to show a broad range of biological activities . They interact with various targets, including enzymes, receptors, and proteins, to exert their effects.
Mode of Action
These interactions can lead to changes in the conformation or activity of the target, thereby influencing the biological processes in which the target is involved .
Biochemical Pathways
Similar compounds have been reported to influence a variety of biochemical pathways, including those involved in inflammation, cancer, diabetes, and microbial infections . The compound may exert its effects by modulating the activity of key enzymes or proteins in these pathways.
Result of Action
Based on the activities of similar compounds, it can be inferred that the compound might exert a range of effects at the molecular and cellular levels, including modulation of enzyme activity, alteration of signal transduction pathways, and changes in gene expression .
properties
IUPAC Name |
5-bromo-N-[3-(1,2-oxazol-4-yl)propyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrN3O2/c13-11-4-10(6-14-7-11)12(17)15-3-1-2-9-5-16-18-8-9/h4-8H,1-3H2,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFJLFFBMXDEVOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1Br)C(=O)NCCCC2=CON=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-(3-(isoxazol-4-yl)propyl)nicotinamide |
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